Cas no 895110-53-9 (4-methoxy-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide)
4-methoxy-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS002014729
- 895110-53-9
- 4-methoxy-N-(3-(5-methyl-1-(o-tolyl)-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl)benzamide
- F3411-2258
- 4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide
- 4-methoxy-N-[3-[5-methyl-1-(2-methylphenyl)triazol-4-yl]-1,2,4-thiadiazol-5-yl]benzamide
- 4-Methoxy-N-[3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl]benzamide
- 4-methoxy-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide
-
- Inchi: 1S/C20H18N6O2S/c1-12-6-4-5-7-16(12)26-13(2)17(23-25-26)18-21-20(29-24-18)22-19(27)14-8-10-15(28-3)11-9-14/h4-11H,1-3H3,(H,21,22,24,27)
- InChI Key: HQWDEDUNCTWTQI-UHFFFAOYSA-N
- SMILES: C(NC1SN=C(C2=C(C)N(C3=CC=CC=C3C)N=N2)N=1)(=O)C1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 406.12119501g/mol
- Monoisotopic Mass: 406.12119501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 123Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 10.44±0.70(Predicted)
4-methoxy-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-2258-2μmol |
4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
895110-53-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2258-5μmol |
4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
895110-53-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2258-10μmol |
4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
895110-53-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2258-20μmol |
4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
895110-53-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2258-1mg |
4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
895110-53-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2258-2mg |
4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
895110-53-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2258-3mg |
4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
895110-53-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2258-4mg |
4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
895110-53-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2258-5mg |
4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
895110-53-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2258-10mg |
4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide |
895110-53-9 | 10mg |
$79.0 | 2023-09-10 |
4-methoxy-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 4-methoxy-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide
4-Methoxy-N-{3-[5-Methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide: A Comprehensive Overview
4-Methoxy-N-{3-[5-Methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide, with the CAS Registry Number 895110-53-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzamide moiety linked to a thiadiazole ring system. The presence of a methoxy group and a triazole substituent further enhances its chemical diversity and potential for functional applications.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzamide derivative. Recent advancements in catalytic methods have enabled researchers to optimize the reaction conditions for higher yields and better purity. The incorporation of the triazole ring is achieved through click chemistry methodologies, which have become increasingly popular due to their efficiency and versatility. The final product is obtained through careful purification steps to ensure its structural integrity and stability.
One of the most notable aspects of this compound is its potential as a bioactive agent. Studies have shown that it exhibits significant antimicrobial activity, particularly against gram-positive bacteria. This property makes it a promising candidate for the development of novel antibiotics. Furthermore, preliminary in vitro assays have indicated that it may also possess anti-inflammatory properties, which could be explored for therapeutic applications in chronic inflammatory diseases.
The structural complexity of this compound also lends itself to applications in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the design of new materials for sensing applications. For instance, researchers have demonstrated that it can act as a selective sensor for certain metal ions in aqueous solutions. This functionality opens up possibilities for its use in environmental monitoring and industrial quality control systems.
In terms of chemical stability, this compound demonstrates remarkable resilience under various conditions. It is relatively stable under ambient conditions and shows minimal degradation upon exposure to light or heat. However, its reactivity can be modulated by altering the substituents on the triazole or thiadiazole rings. This tunability makes it an attractive platform for further chemical modifications aimed at enhancing its bioavailability or functional properties.
Recent research has also focused on understanding the mechanistic aspects of this compound's interactions with biological systems. Computational studies have provided insights into its binding modes with target proteins, shedding light on its potential as a lead compound for drug discovery. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of complex organic molecules like 4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide.
In conclusion, 4-methoxy-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yll}-thiadiazoloyl}benzamide represents a fascinating example of how modern synthetic chemistry can yield compounds with multifaceted applications. Its unique structure, coupled with emerging research findings, positions it as a valuable asset in both therapeutic and materials-based innovations. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various scientific domains.
895110-53-9 (4-methoxy-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)